Cas no 2680688-79-1 (benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 2680688-79-1
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 5632175
• PubChem ID: 165928364
• Update Time: 2025-10-30

benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680688-79-1
• benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate
• EN300-28288684

• Inchi： 1S/C18H16N2O2/c1-13-10-16-15(11-19)8-5-9-17(16)20(13)18(21)22-12-14-6-3-2-4-7-14/h2-9,13H,10,12H2,1H3
• InChI Key： OYSRBGDILWKHGY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C2C=CC=C(C#N)C=2CC1C)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate

Introduction to Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate (CAS No. 2680688-79-1)

Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate, with the chemical identifier CAS No. 2680688-79-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound belongs to the class of heterocyclic derivatives, specifically featuring an indole core, which is a well-documented scaffold in drug discovery.

The structural framework of Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate encompasses several key functional groups that contribute to its unique chemical properties. The presence of a cyano group at the 4-position and a methyl group at the 2-position of the indole ring introduces specific electronic and steric effects that can influence its biological activity. Furthermore, the esterification of the carboxylic acid moiety with benzyl provides additional modularity, allowing for further derivatization and customization.

In recent years, there has been a growing interest in indole derivatives due to their diverse pharmacological profiles. Indole-based compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific modification of Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate may lead to the discovery of new molecules with enhanced efficacy and reduced side effects compared to existing treatments.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The flexibility of the indole ring allows for diverse functionalization strategies, enabling chemists to explore a wide range of structural modifications. This adaptability is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of indole derivatives in modulating biological pathways associated with disease progression. For instance, certain indole-based compounds have been investigated for their ability to inhibit enzymes involved in cancer cell proliferation. The cyano group in Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate may play a crucial role in such interactions by serving as a hydrogen bond acceptor or participating in π-stacking interactions with biological targets.

The synthesis of Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps typically include condensation reactions to form the indole core, followed by functional group transformations such as nitrile formation and esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional substituents with high precision.

In terms of pharmaceutical applications, Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate holds promise as a lead compound for further development. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers are exploring various derivatives to enhance binding affinity to target proteins and improve pharmacokinetic properties.

The use of computational methods has become increasingly important in the optimization process of such compounds. Molecular modeling techniques can predict binding modes and interaction energies between Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate and potential biological targets, aiding in the rational design of analogs with improved potency and selectivity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate are likely to play a pivotal role in drug discovery efforts. The combination of synthetic chemistry expertise and computational biology offers a powerful approach to developing next-generation pharmaceuticals that address unmet medical needs.

In conclusion, Benzyl 4-cyano-2-methyl-2,3-dihydro-1H-indole-1-carboxylate represents a significant advancement in medicinal chemistry. Its complex structure and versatile functional groups make it an attractive candidate for further exploration in drug development. With ongoing research focusing on optimizing its properties and exploring new applications, this compound is poised to contribute substantially to future therapeutic innovations.